4-(benzylsulfonyl)benzyl 2-benzoylbenzoate
Overview
Description
4-(benzylsulfonyl)benzyl 2-benzoylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-(benzylsulfonyl)benzyl 2-benzoylbenzoate is not fully understood. However, studies have shown that the compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This inhibition leads to the suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 4-(benzylsulfonyl)benzyl 2-benzoylbenzoate has a number of biochemical and physiological effects. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. These effects make the compound a promising candidate for the development of new cancer treatments.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-(benzylsulfonyl)benzyl 2-benzoylbenzoate is its low toxicity. The compound has been shown to be relatively safe for use in lab experiments. However, one of the major limitations is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on 4-(benzylsulfonyl)benzyl 2-benzoylbenzoate. One area of research is the development of new drug formulations that increase the solubility of the compound. Another area of research is the investigation of the compound's potential applications in other fields, such as agriculture and environmental science. Finally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in the treatment of various diseases.
Conclusion:
In conclusion, 4-(benzylsulfonyl)benzyl 2-benzoylbenzoate is a promising compound with potential applications in various scientific fields. Its low toxicity, ability to induce apoptosis in cancer cells, and inhibition of angiogenesis and inflammation make it a promising candidate for the development of new cancer treatments. Further research is needed to fully understand the compound's mechanism of action and potential applications in other fields.
Scientific Research Applications
4-(benzylsulfonyl)benzyl 2-benzoylbenzoate has been extensively studied for its potential applications in various scientific fields. One of the major areas of research is its use in the development of new drugs. The compound has shown promising results in inhibiting the growth of cancer cells and could be used in the development of new cancer treatments.
properties
IUPAC Name |
(4-benzylsulfonylphenyl)methyl 2-benzoylbenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H22O5S/c29-27(23-11-5-2-6-12-23)25-13-7-8-14-26(25)28(30)33-19-21-15-17-24(18-16-21)34(31,32)20-22-9-3-1-4-10-22/h1-18H,19-20H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQCNLFJUAVVAHB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CS(=O)(=O)C2=CC=C(C=C2)COC(=O)C3=CC=CC=C3C(=O)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H22O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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